Cas no 2225180-55-0 ((2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid)
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid
- 2225180-55-0
-
- Inchi: 1S/C7H6BN3O2S/c12-8(13)5-1-10-7(11-2-5)6-3-9-4-14-6/h1-4,12-13H
- InChI Key: QMLSSWJQGJYICY-UHFFFAOYSA-N
- SMILES: C1(C2SC=NC=2)=NC=C(B(O)O)C=N1
Computed Properties
- Exact Mass: 207.0273778g/mol
- Monoisotopic Mass: 207.0273778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904012-5mg |
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid |
2225180-55-0 | 95% | 5mg |
¥2,652.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904012-25mg |
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid |
2225180-55-0 | 95% | 25mg |
¥7,960.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904012-100mg |
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid |
2225180-55-0 | 95% | 100mg |
¥19,994.00 | 2022-09-28 |
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid
Comprehensive Guide to (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid (CAS No. 2225180-55-0): Properties, Applications, and Industry Insights
(2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid (CAS No. 2225180-55-0) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiazole-pyrimidine hybrid structure, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals frequently search for "boronic acid applications," "heterocyclic compound synthesis," and "CAS 2225180-55-0 supplier," reflecting its growing importance in drug discovery and advanced material development.
The molecular structure of (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid combines electron-rich thiazole and pyrimidine moieties with the reactive boronic acid functional group. This combination enables precise molecular editing in medicinal chemistry, particularly for creating kinase inhibitors and other targeted therapeutics. Recent publications highlight its utility in developing compounds for cancer research and neurodegenerative disease studies, addressing current healthcare challenges that dominate scientific discourse.
From a synthetic chemistry perspective, the stability of this boronic acid derivative under various reaction conditions makes it valuable for high-throughput screening and combinatorial chemistry approaches. Its compatibility with green chemistry principles—a trending topic in sustainable science—allows researchers to minimize hazardous byproducts while maintaining reaction efficiency. Common search queries like "water-soluble boronic acids" and "air-stable coupling reagents" relate directly to these advantageous properties.
The commercial availability of CAS 2225180-55-0 through specialty chemical suppliers has expanded its use in bioconjugation and probe development for diagnostic applications. Its structure-activity relationship (SAR) potential makes it particularly interesting for drug repurposing studies—an area gaining traction due to reduced development timelines compared to novel drug discovery. Analytical techniques such as NMR spectroscopy and HPLC purity analysis confirm the compound's stability profile, addressing quality concerns frequently raised in "pharmaceutical intermediate standards" searches.
Emerging applications in material science leverage the compound's ability to form self-assembled monolayers (SAMs) on metal oxides, relevant for organic electronics and sensor development. This interdisciplinary potential explains rising search volumes for terms like "conductive polymer precursors" and "molecular recognition elements." The thiazole-pyrimidine core also shows promise in agrochemical research, particularly for designing next-generation plant growth regulators with improved environmental profiles.
Quality control specifications for (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals—parameters crucial for researchers investigating "GMP-grade boronic acids." Proper storage recommendations (typically 2-8°C under inert atmosphere) address stability concerns voiced in "boronic acid shelf life" queries. The compound's structure-property relationships continue to inspire computational chemistry studies using molecular docking and QSAR modeling approaches.
Recent patent literature reveals innovative applications of this heterocyclic boronic acid in biomedical imaging probes and theragnostic systems. These developments align with trending searches for "dual-purpose diagnostic agents" and "targeted drug delivery platforms." The compound's balanced lipophilicity (calculated LogP ~1.2) and hydrogen bonding capacity make it particularly valuable for optimizing blood-brain barrier permeability in CNS drug development.
As the pharmaceutical industry shifts toward fragment-based drug design, (2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid serves as an ideal molecular fragment due to its moderate size (MW 221.99 g/mol) and rich pharmacophore features. This explains increasing academic interest reflected in searches for "privileged structures in medicinal chemistry." The compound's crystallographic data has been characterized to support structure-based drug design efforts, particularly for protein targets with allosteric binding sites.
Supply chain considerations for CAS 2225180-55-0 emphasize the importance of reliable chemical sourcing with proper analytical documentation—key concerns for researchers searching "certified reference materials." The compound's role in click chemistry applications further expands its utility, particularly in biomarker discovery workflows. Environmental fate studies confirm its biodegradability potential, addressing sustainability questions in "green pharmaceutical synthesis" discussions.
Future research directions for this multifunctional boronic acid include exploration in metal-organic frameworks (MOFs) for gas storage applications and development of fluorescent tags for super-resolution microscopy. These cutting-edge applications respond to emerging search trends like "smart materials from heterocycles" and "advanced imaging probes." The compound continues to demonstrate why boronic acid chemistry remains one of the most dynamic frontiers in contemporary molecular science.
2225180-55-0 ((2-(thiazol-5-yl)pyrimidin-5-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)